Cas no 2226923-73-3 (4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)))

• Product Name: 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid))
• CAS No: 2226923-73-3
• MF: C₃₄H₂₃NO₈
• MW: 573.5483
• CID: 4763150
• PubChem ID: 154727341
• Update Time: 2025-06-13

4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) Chemical and Physical Properties

Names and Identifiers

• 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid))
• 5-[4-(N-[4-(3,5-DicarboxyPhenyl)Phenyl]Anilino)Phenyl]Benzene-1,3-Dicarboxylic Acid
• E81774
• 2226923-73-3
• YSCK0553
• CS-0142574

• Inchi： 1S/C34H23NO8/c36-31(37)24-14-22(15-25(18-24)32(38)39)20-6-10-29(11-7-20)35(28-4-2-1-3-5-28)30-12-8-21(9-13-30)23-16-26(33(40)41)19-27(17-23)34(42)43/h1-19H,(H,36,37)(H,38,39)(H,40,41)(H,42,43)
• InChI Key： GAVSBPMLXPLVNC-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C(C(=O)O[H])C([H])=C(C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C(C(=O)O[H])C([H])=C(C(=O)O[H])C=1[H])=O

Computed Properties

• Exact Mass: 573.14236669g/mol
• Monoisotopic Mass: 573.14236669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 152

Additional information on 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid))

Research Briefing on 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) (CAS: 2226923-73-3)

In recent years, the compound 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) (CAS: 2226923-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl dicarboxylic acid structure, has shown promising potential in various applications, including drug development, material science, and molecular recognition. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) involves a multi-step organic reaction process, leveraging advanced techniques such as Suzuki-Miyaura coupling and subsequent functionalization. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research. The molecular structure, featuring a central phenylazanediyl bridge and terminal dicarboxylic acid groups, imparts unique chemical properties, including high thermal stability and solubility in polar organic solvents.

One of the most notable applications of this compound is in the development of metal-organic frameworks (MOFs). Researchers have demonstrated that 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) can serve as a versatile linker in MOF construction, contributing to the formation of porous materials with high surface areas and tunable pore sizes. These MOFs have potential uses in gas storage, catalysis, and drug delivery systems. Recent publications have highlighted the compound's role in creating MOFs with enhanced selectivity for carbon dioxide capture, a critical area in environmental science.

In the pharmaceutical domain, preliminary studies suggest that this compound may exhibit bioactivity relevant to therapeutic targets. For instance, its structural similarity to known inhibitors of protein-protein interactions has prompted investigations into its potential as an anticancer agent. Early in vitro assays have shown moderate activity against certain cancer cell lines, though further optimization and in vivo studies are required to validate these findings. Additionally, the compound's ability to chelate metal ions has sparked interest in its use as a diagnostic or therapeutic agent in metal-related disorders.

Despite these promising developments, challenges remain in the practical application of 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)). Issues such as scalability of synthesis, cost-effectiveness, and biocompatibility need to be addressed to fully realize its potential. Future research directions may include the exploration of derivatives with modified functional groups to enhance specific properties, as well as interdisciplinary collaborations to expand its applications in nanotechnology and biomedicine.

In conclusion, 4',4'''-(Phenylazanediyl)bis(([1,1'-biphenyl]-3,5-dicarboxylic acid)) (CAS: 2226923-73-3) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Continued investigation into its synthesis, properties, and applications will undoubtedly yield valuable insights and innovations in these fields.